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Compound of Interest

Compound Name:
3-oxopiperidine-1-carbonyl

chloride

CAS No.: 2742661-05-6

Cat. No.: B6178348 Get Quote

In the landscape of drug discovery and development, novel chemical entities are the currency

of innovation. 3-Oxopiperidine-1-carbonyl chloride (CAS No. 2742661-05-6) represents one

such entity—a valuable reactive intermediate for introducing the 3-oxopiperidine moiety into a

target molecule.[1] However, its novelty and status as a research chemical mean that a

comprehensive, officially sanctioned Safety Data Sheet (SDS) is not readily available.

This guide is designed for the practicing researcher and drug development professional. As

Senior Application Scientists, we are often faced with synthesizing safety protocols from first

principles. This document serves as a technical whitepaper on the inferred safety profile and

handling of 3-oxopiperidine-1-carbonyl chloride. By dissecting its core functional groups—

the highly reactive acyl chloride and the bioactive piperidone core—we can construct a robust,

field-proven framework for its safe utilization. This guide prioritizes not just the what of safety

protocols, but the fundamental chemical causality, or the why, behind each recommendation.

Part 1: Deconstructing the Hazard Profile
The primary driver of this compound's hazard profile is the acyl chloride functional group. This

group is notoriously reactive, a characteristic that makes it useful in synthesis but demanding in

handling.

The Acyl Chloride Moiety: A Locus of Reactivity Acyl chlorides are powerful electrophiles that

react readily, and often violently, with a wide range of nucleophiles. The most ubiquitous
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nucleophile in a laboratory environment is water.

Hydrolysis: The paramount hazard is its violent reaction with water, including atmospheric

moisture. This exothermic reaction hydrolyzes the acyl chloride to the corresponding

carboxylic acid and generates corrosive hydrogen chloride (HCl) gas. This reaction is the

root cause of the compound's corrosivity and lachrymatory (tear-inducing) properties.[2][3][4]

Even exposure to humid air can cause the compound to fume as it releases HCl.[2]

Reactivity with Other Nucleophiles: Beyond water, it will react vigorously with alcohols,

amines, and other common laboratory solvents and reagents. This necessitates careful

planning of reaction conditions and quenching procedures.

The Piperidone Core: Baseline Biological Considerations While the acyl chloride dictates the

immediate handling hazards, the piperidine core is a well-known scaffold in medicinal

chemistry. Piperidine and its derivatives can exhibit a range of biological activities and

associated toxicities. The primary concerns for similar structures are irritation to the skin, eyes,

and respiratory system.[5][6][7]

Synthesized Hazard Classification Based on the known hazards of analogous acyl chlorides

and piperidine derivatives, we can project a GHS classification for 3-oxopiperidine-1-carbonyl
chloride to guide our handling procedures.
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Hazard Class
Hazard

Category
GHS Pictogram

Hazard

Statement

Rationale /

Supporting

Evidence

Acute Toxicity,

Inhalation
Category 3

Skull and

Crossbones

H331: Toxic if

inhaled.

Acyl chlorides

release corrosive

HCl gas upon

hydrolysis.

Inhalation of

related

compounds like

oxalyl chloride is

fatal.

Skin

Corrosion/Irritatio

n

Category 1B Corrosion

H314: Causes

severe skin

burns and eye

damage.

The compound

and its hydrolysis

product (HCl) are

highly corrosive

to skin tissue.[8]

[9]

Serious Eye

Damage/Irritation
Category 1 Corrosion

H318: Causes

serious eye

damage.

Vapors and

splashes can

cause permanent

eye damage.

This is a well-

documented

hazard for all

acyl chlorides.[4]

[8]

Substances

which, in contact

with water, emit

flammable gases

Category 1 Flame, Corrosion H260: In contact

with water

releases

flammable gases

which may ignite

spontaneously.

While not all acyl

chlorides are

assigned this,

the violent

reaction with

water is a shared

trait. The

potential for
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aerosolizing

reactive material

necessitates this

conservative

classification.

Part 2: A Framework for Exposure Control
Controlling exposure is paramount. A multi-layered approach, beginning with engineering

controls and culminating in personal protective equipment (PPE), establishes a self-validating

system of safety.

Hierarchy of Controls Workflow The following diagram illustrates the prioritized approach to

mitigating the risks associated with 3-oxopiperidine-1-carbonyl chloride.
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Hierarchy of Controls

Elimination
(Not Feasible for Research)

Substitution
(Use Less Reactive Acylating Agent)

Most Effective

Engineering Controls
(Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Face Shield)

Least Effective

Step 1: Preparation
Don PPE.

Flame-dry all glassware.
Assemble under inert gas.

Step 2: Transfer Move reagent into glovebox.
Allow to reach ambient temp.

Enter
Inert Env. Step 3: Weighing

Use non-sparking spatula.
Weigh into dry, tared vial.

Seal primary container immediately.

Handle
Solid Step 4: Dissolution Add anhydrous solvent via syringe.

Ensure dissolution before use.

Prepare
Solution Step 5: Quenching & Waste Slowly add excess reagent to a cold, stirred basic solution (e.g., NaHCO3).

Dispose in designated hazardous waste.

Post-
Reaction

Click to download full resolution via product page

Caption: A workflow for the safe handling of the solid reagent.

Scientist's Note (Step 1): Flame-drying glassware is not merely a suggestion; it is critical.

Adsorbed water on the glass surface is sufficient to hydrolyze a significant amount of the acyl

chloride, compromising your reaction and creating a hazardous situation. [3]* Scientist's Note

(Step 5): Never quench an acyl chloride reaction with water directly. The reaction can be
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violent and generate a large amount of HCl aerosol. A stirred, cold, weak base solution

allows for a controlled neutralization of both the reagent and the HCl byproduct.

Part 4: Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.
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Emergency Situation Immediate Action Follow-Up / Rationale

Inhalation

Move the affected person to

fresh air immediately. Call for

emergency medical

assistance. [8]

Do not attempt mouth-to-

mouth resuscitation. The

primary risk is severe damage

to the respiratory tract from

corrosive HCl gas. [10]

Skin Contact

Immediately begin flushing the

affected area with copious

amounts of water for at least

15 minutes while removing all

contaminated clothing and

shoes. [8]

Speed is critical. The

compound causes chemical

burns on its own and

generates HCl upon contact

with skin moisture, leading to a

secondary acid burn. [4]

Eye Contact

Flush eyes immediately and

continuously with water for at

least 15 minutes, holding the

eyelids open. Seek immediate,

specialized medical attention.

[8]

Do not delay. This is a vision-

threatening emergency. The

corrosive nature of the

compound can cause

irreversible eye damage. [10]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Call a poison control

center or seek immediate

medical attention. [8]

Inducing vomiting can cause

secondary damage to the

esophagus. The material is

corrosive and can cause

perforation of the digestive

tract. [10]

Small Spill (<10g)

Wearing full PPE, cover the

spill with a dry, inert absorbent

material like sand or

vermiculite. Do not use water

or combustible materials. [11]

[12]

Collect the absorbed material

using non-sparking tools into a

tightly sealed container for

hazardous waste disposal.

Ventilate the area.

Fire Use a dry chemical, carbon

dioxide (CO2), or alcohol-

resistant foam extinguisher.

DO NOT USE WATER.

Water will react violently with

the compound, exacerbating

the situation. Fire may produce
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irritating and highly toxic

gases. [5][10]

Conclusion: A Proactive Culture of Safety
3-Oxopiperidine-1-carbonyl chloride is a potent synthetic tool, but its utility is matched by its

significant hazards. In the absence of a formal SDS, a proactive, science-led approach to

safety is not just recommended—it is required. By understanding the chemical principles that

govern its reactivity, particularly its violent intolerance for moisture, researchers can implement

robust engineering controls, wear appropriate PPE, and follow meticulous handling protocols.

This guide provides the framework for that understanding, empowering scientists to harness

the synthetic power of this reagent while maintaining an uncompromising commitment to

laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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